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Compound of Interest

Compound Name: (Rac)-GDC-2992

Cat. No.: B15605913 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides comprehensive, step-by-step procedures for the proper and safe disposal

of (Rac)-GDC-2992, a potent, research-grade PROTAC androgen receptor degrader.

Adherence to these protocols is critical for ensuring the safety of laboratory personnel,

preventing environmental contamination, and maintaining regulatory compliance. As (Rac)-
GDC-2992 is intended for research use only, it must be handled as a hazardous chemical

waste, with disposal managed through your institution's Environmental Health and Safety

(EHS) office.

I. Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle (Rac)-GDC-2992 with the

appropriate safety measures to minimize exposure risks.

Personal Protective Equipment (PPE): All personnel handling (Rac)-GDC-2992, including

during disposal, must wear the following standard laboratory PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before

use and disposed of as hazardous waste after handling the compound.

Body Protection: A laboratory coat must be worn to prevent skin contact.
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Engineering Controls: All handling and preparation of (Rac)-GDC-2992 for disposal should be

conducted within a certified chemical fume hood to prevent inhalation of any aerosols or dust.

II. Step-by-Step Disposal Protocol
Under no circumstances should (Rac)-GDC-2992 or its solutions be disposed of down the drain

or in regular solid waste trash.[1][2] It must be treated as hazardous chemical waste.

Step 1: Waste Segregation and Collection

Properly identify and segregate all waste streams containing (Rac)-GDC-2992. This includes:

Unused or expired solid (Rac)-GDC-2992.

Solutions containing (Rac)-GDC-2992 (e.g., in DMSO).[3]

Contaminated labware, such as pipette tips, vials, and gloves.

Collect all (Rac)-GDC-2992 waste in a designated, leak-proof hazardous waste container that

is chemically compatible with the waste.[2][4]

Step 2: Container Labeling

The hazardous waste container must be clearly labeled. The label should include the following

information:

The words "Hazardous Waste".

The full chemical name: "(Rac)-GDC-2992". Avoid using abbreviations.

The concentration and quantity of the waste.

The date the waste was first added to the container (accumulation start date).

The name and contact information of the Principal Investigator.

Step 3: Waste Storage
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Store the hazardous waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.[4] Ensure the container lid is securely closed except

when adding waste.[2] Use secondary containment for all liquid waste to prevent spills.[2]

Step 4: Disposal of Empty Containers

The original container of (Rac)-GDC-2992 must also be disposed of as hazardous waste.

Thoroughly empty the container.[2]

The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous waste.[1][2] For highly toxic chemicals, the first three rinses should be collected.

[2]

After rinsing and air-drying, deface or remove the original label before disposing of the

container as solid waste, or as per your institution's guidelines.[1]

Step 5: Request for Waste Pickup

Once the hazardous waste container is full, or in accordance with your institution's policies,

submit a waste collection request to your EHS office.[1][4] Do not allow hazardous waste to

accumulate in the laboratory for extended periods.[1]

III. Data Presentation
Table 1: Chemical and Physical Properties of (Rac)-GDC-2992

Property Value

CAS Number 2753650-84-7[3]

Molecular Formula C45H51ClN8O5[3][5]

Molecular Weight 819.39 g/mol [3]

Solubility Soluble in DMSO[3]

Storage
-20°C, protect from light, stored under

nitrogen[3]
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Table 2: Personal Protective Equipment (PPE) for Disposal

Equipment Specification

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Body Protection Laboratory coat

Respiratory Handled in a chemical fume hood

IV. Experimental Protocols
As this document pertains to disposal, no experimental protocols are cited. For experimental

use, refer to the product data sheet provided by the supplier.[3][6]
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Caption: Workflow for the safe disposal of (Rac)-GDC-2992.
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Caption: Disposal procedure for empty (Rac)-GDC-2992 containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. policies.dartmouth.edu [policies.dartmouth.edu]

3. file.medchemexpress.com [file.medchemexpress.com]

4. benchchem.com [benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15605913?utm_src=pdf-body-img
https://www.benchchem.com/product/b15605913?utm_src=pdf-body
https://www.benchchem.com/product/b15605913?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_CA_Inhibitor_1.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://file.medchemexpress.com/batch_PDF/HY-156751/Rac-GDC-2992-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_PDE_9_Inhibitors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. medkoo.com [medkoo.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of (Rac)-
GDC-2992]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605913#rac-gdc-2992-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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